![molecular formula C8H15Cl2N3 B3095759 3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride CAS No. 1269052-65-4](/img/structure/B3095759.png)
3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride
Overview
Description
3-Ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine dihydrochloride is a chemical compound with the linear formula C8H14N3Cl1 . It is a solid substance and its SMILES string representation is CCC1=NNC2=C1CNCC2.Cl .
Synthesis Analysis
The synthesis of this compound involves a series of chemical reactions. One notable route to synthesize it is through the catalytic activity of AC-SO3H. In this process, 6-amino-3-methyl-1,4-diphenyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile (1) and aniline react to form ethyl 6-amino-3-methyl-1,4-diphenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridine-5-carboxylate (1b) (Scheme 1B) .
Molecular Structure Analysis
The molecular structure of this compound consists of a pyrazolo[4,3-c]pyridine ring with an ethyl group attached at position 3. The dihydrochloride salt forms due to the presence of two chloride ions. The arrangement of atoms and bonds in the molecule determines its properties and behavior .
Physical and Chemical Properties Analysis
Scientific Research Applications
Kinase Inhibition Applications
Pyrazolo[3,4-b]pyridine, a scaffold similar to the query compound, has been extensively studied for its ability to inhibit kinases, demonstrating versatile binding modes crucial for the development of kinase inhibitors. This versatility is attributed to the scaffold's potential to form hydrogen bond donor–acceptor pairs, a common interaction among kinase inhibitors, especially at the hinge region of the kinase. The exploration of this scaffold in kinase inhibitors suggests its significant role in achieving potency and selectivity through elaboration to form additional interactions within the kinase pocket (Wenglowsky, 2013).
Medicinal Chemistry and Pharmaceutical Applications
The core structure of pyrazolo[4,3-c]pyridine derivatives, akin to the compound , has been the subject of intensive investigation due to its broad applicability in medicinal and pharmaceutical industries. These investigations encompass synthetic pathways and the application of hybrid catalysts for the development of various derivatives, highlighting the scaffold's significance in synthesizing lead molecules for therapeutic use. Research emphasizes the scaffold's bioavailability and its role in creating compounds with wide-ranging medicinal properties, from anticancer and anti-inflammatory agents to central nervous system (CNS) therapeutics (Parmar et al., 2023).
Role in the Synthesis of Heterocyclic Compounds
Heterocyclic compounds, including those derived from pyrazolo[4,3-c]pyridine frameworks, serve as foundational elements in the synthesis of new anticancer agents. Synthetic strategies focusing on pyrazoline derivatives underscore the heterocyclic compound's role in creating potent biological effects, reflecting its value in developing anticancer therapies. These strategies highlight the compound's significance in pharmaceutical chemistry, where its derivatives are investigated for their therapeutic potential (Ray et al., 2022).
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds, such as 4,5,6,7-tetrahydro-1h-pyrazolo[4,3-c]pyridine derivatives, have been evaluated for their enzymatic inhibitory activity against c-met kinase .
Mode of Action
It’s worth noting that similar compounds have shown inhibitory activity against c-met kinase, suggesting that they may interact with this target to exert their effects .
Result of Action
Similar compounds have shown inhibitory activity against c-met kinase, which suggests potential anti-cancer effects .
Properties
IUPAC Name |
3-ethyl-4,5,6,7-tetrahydro-1H-pyrazolo[4,3-c]pyridine;dihydrochloride | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3.2ClH/c1-2-7-6-5-9-4-3-8(6)11-10-7;;/h9H,2-5H2,1H3,(H,10,11);2*1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DTSFQVOKDOSKHL-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=NNC2=C1CNCC2.Cl.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H15Cl2N3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.13 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.